Cas no 634915-13-2 (3-Amino-1-(4-bromophenyl)propan-1-ol)

• Product Name: 3-Amino-1-(4-bromophenyl)propan-1-ol
• CAS No: 634915-13-2
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 2105962
• Update Time: 2025-08-04

3-Amino-1-(4-bromophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-bromophenyl)propan-1-ol
• 3-AMINO-1-(4-BROMO-PHENYL)-PROPAN-1-OL
• 3-Amino-1-(4-bromophenyl)propan-1-ol

• Inchi： 1S/C9H12BrNO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,12H,5-6,11H2
• InChI Key： GSWDVKVULHKPED-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-Amino-1-(4-bromophenyl)propan-1-ol

3-Amino-1-(4-bromophenyl)propan-1-ol (CAS No. 634915-13-2): A Comprehensive Overview

3-Amino-1-(4-bromophenyl)propan-1-ol (CAS No. 634915-13-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Aminopropyl-(4-bromophenyl)methanol, is characterized by its unique structural features, which include an amino group, a brominated phenyl ring, and a hydroxyl group. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

The synthesis of 3-Amino-1-(4-bromophenyl)propan-1-ol typically involves multi-step processes, including the bromination of phenyl rings and the introduction of amino and hydroxyl functionalities. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield while minimizing waste generation.

In terms of its chemical properties, 3-Amino-1-(4-bromophenyl)propan-1-ol exhibits excellent solubility in polar solvents such as methanol and ethanol, making it suitable for various chemical reactions and analytical techniques. Its reactivity is influenced by the presence of the amino and hydroxyl groups, which can participate in nucleophilic substitution reactions, condensation reactions, and other transformations. The bromine atom on the phenyl ring also provides a convenient handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling.

The biological activities of 3-Amino-1-(4-bromophenyl)propan-1-ol have been extensively studied due to its potential applications in drug discovery. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-Amino-1-(4-bromophenyl)propan-1-ol effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-Amino-1-(4-bromophenyl)propan-1-ol has also shown promise as an antiviral agent. A recent study published in the Virology Journal reported that this compound exhibits potent antiviral activity against several strains of influenza virus. The mechanism of action involves the inhibition of viral entry into host cells, thereby preventing viral replication and spread. These findings highlight the potential of 3-Amino-1-(4-bromophenyl)propan-1-ol as a lead compound for developing new antiviral therapies.

In addition to its direct biological activities, 3-Amino-1-(4-bromophenyl)propan-1-ol serves as an important intermediate in the synthesis of more complex bioactive molecules. For example, it can be used to synthesize compounds with enhanced pharmacological properties through structural modifications such as the introduction of additional functional groups or changes to the substituents on the phenyl ring. This versatility makes it a valuable tool for medicinal chemists working on drug discovery projects.

The safety profile of 3-Amino-1-(4-bromophenyl)propan-1-ol has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-Amino-1-(4-bromophenyl)propan-1-ol (CAS No. 634915-13-2) is a multifaceted compound with significant potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and synthetic versatility, make it an attractive target for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on human health and well-being.